![molecular formula C15H12N2O3 B1342867 7-Benzyloxy-1H-indazole-3-carboxylic acid CAS No. 177941-17-2](/img/structure/B1342867.png)
7-Benzyloxy-1H-indazole-3-carboxylic acid
Overview
Description
7-Benzyloxy-1H-indazole-3-carboxylic acid is a chemical compound that belongs to the class of indazole derivatives. Indazoles are heterocyclic compounds that contain a benzene ring fused to a pyrazole ring. The benzyloxy group attached to the indazole core suggests that this compound could be a precursor or an intermediate in the synthesis of more complex molecules, potentially with biological activity.
Synthesis Analysis
The synthesis of indazole derivatives can be complex, involving multiple steps and various chemical reactions. For instance, the synthesis of related compounds such as 1-halobenzyl-1H-indazole-3-carboxylic acids involves halogenation and the formation of the indazole ring followed by carboxylation . Similarly, the synthesis of benzoxazole and benzimidazole derivatives from carboxylic acids has been reported, which could provide insights into analogous methods for synthesizing this compound . Although the exact synthesis of this compound is not detailed in the provided papers, these methods could potentially be adapted for its synthesis.
Molecular Structure Analysis
The molecular structure of indazole derivatives is characterized by the presence of a nitrogen atom within the five-membered pyrazole ring, which can significantly influence the chemical properties and reactivity of the compound. The benzyloxy group is likely to affect the electronic distribution and steric hindrance, which in turn can influence the compound's reactivity and interaction with biological targets .
Chemical Reactions Analysis
Indazole derivatives can undergo various chemical reactions, including lithiation, functionalization, and condensation reactions. For example, the regioselective lithiation of 3-(benzyloxy)isothiazole has been reported, which is a reaction that could potentially be applied to this compound for further functionalization . Additionally, the synthesis of 5-substituted 1-hydroxy-1,2,3-triazoles through directed lithiation of 1-(benzyloxy)-1,2,3-triazole demonstrates the versatility of benzyloxy-substituted heterocycles in chemical synthesis .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. The indazole core is likely to contribute to the compound's aromaticity and stability, while the benzyloxy group could affect its solubility and reactivity. The carboxylic acid moiety is a polar functional group that can engage in hydrogen bonding, potentially affecting the compound's solubility in water and its ability to form salts or esters .
Scientific Research Applications
Synthesis and Chemical Properties
7-Benzyloxy-1H-indazole-3-carboxylic acid and its derivatives are of significant interest due to their wide applications in medicinal chemistry and as intermediates in organic synthesis. The synthesis of 1H-indazole-3-carboxylic acid, a closely related compound, through the reaction of benzaldehyde phenylhydrazone with oxalyl chloride demonstrates the utility of these compounds in industrial manufacture due to the advantages of lower cost, mild reaction conditions, and simple operations (Rao, 2006). Additionally, the regioselective lithiation and functionalization of 3-(benzyloxy)isothiazole highlight the versatility of these compounds in synthesizing complex molecules like thioibotenic acid, showcasing the potential for creating diverse chemical structures (Bunch et al., 2002).
Antimicrobial and Antiproliferative Applications
The derivatives of this compound have shown promising results in antimicrobial activities. Novel benzoxazole-based 1,3,4-oxadiazoles, synthesized from benzoxazole-2-carboxylic acid, exhibited significant antimicrobial activity against various Gram-positive and Gram-negative bacteria, indicating the potential of these compounds in developing new antimicrobial agents (Vodela et al., 2013). Moreover, 1H-Benzo[f]indazole-4,9-dione derivatives conjugated with C-protected amino acids displayed significant antiproliferative activity against cancer cell lines, suggesting their potential as leads in the development of new anticancer agents (Molinari et al., 2015).
Crystal Structure Analysis
The study of the crystal structure of related compounds, such as 1-(2,4-Dichlorobenzyl)-1H-indazole-3-carboxylic acid, provides essential insights into the physical and chemical properties of these molecules. The detailed crystal structure analysis can lead to a better understanding of their stability, bioactivity, and therapeutic activity, offering a foundation for the design of drugs and materials with improved properties (Hu, 2008).
Catalytic and Synthetic Applications
The synthetic versatility of this compound derivatives is further demonstrated through their application in catalytic and synthetic methodologies. For instance, Pd-catalyzed carbonylations of 3-iodoindazoles to prepare 1H-indazole-3-carboxylic acid esters and amides reveal the compound's utility in generating a wide range of functionalized molecules under mild conditions (Buchstaller et al., 2011). Such procedures enable the creation of complex molecules that can serve as pharmaceuticals, agrochemicals, and materials.
Safety and Hazards
While specific safety and hazard information for 7-Benzyloxy-1H-indazole-3-carboxylic acid is not available in the retrieved sources, it is generally recommended to handle laboratory chemicals with care. This includes wearing personal protective equipment, ensuring adequate ventilation, and avoiding ingestion and inhalation .
Future Directions
Indazole-containing heterocyclic compounds have a wide variety of medicinal applications and are being increasingly used in the development of bioactive compounds . Therefore, the future directions for 7-Benzyloxy-1H-indazole-3-carboxylic acid could involve further exploration of its potential uses in medicinal chemistry.
Mechanism of Action
Target of Action
The primary targets of 7-Benzyloxy-1H-indazole-3-carboxylic acid are CHK1 and CHK2 kinases and the cell volume-regulated human kinase h-sgk (human serum and glucocorticoid dependent kinase or SGK) . These kinases play a crucial role in cell cycle regulation and response to DNA damage .
Mode of Action
This compound acts by inhibiting, regulating, and/or modulating the activity of its target kinases . This interaction leads to changes in the cell cycle and DNA damage response, potentially affecting the growth and survival of cells .
Biochemical Pathways
The compound’s action on CHK1, CHK2, and SGK kinases affects the cell cycle regulation and DNA damage response pathways . The downstream effects of these pathway alterations can include changes in cell growth, survival, and response to stress .
Result of Action
The molecular and cellular effects of this compound’s action include changes in cell growth and survival , potentially leading to the treatment of diseases such as cancer .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. These can include the physiological environment within the body, such as pH and temperature, as well as external factors like storage conditions . For instance, the compound has a predicted boiling point of 544.7±35.0 °C and should be stored at 2-8°C .
properties
IUPAC Name |
7-phenylmethoxy-1H-indazole-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N2O3/c18-15(19)14-11-7-4-8-12(13(11)16-17-14)20-9-10-5-2-1-3-6-10/h1-8H,9H2,(H,16,17)(H,18,19) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFVAAEXVMARVQU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC=CC3=C2NN=C3C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90614418 | |
Record name | 7-(Benzyloxy)-1H-indazole-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90614418 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
268.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
177941-17-2 | |
Record name | 7-(Phenylmethoxy)-1H-indazole-3-carboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=177941-17-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 7-(Benzyloxy)-1H-indazole-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90614418 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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